1-[4-(Oxiran-2-ylmethoxy)phenyl]triazole

• IUPAC Name: 1-[4-(oxiran-2-ylmethoxy)phenyl]triazole
• InChI: InChI=1S/C11H11N3O2/c1-3-10(15-7-11-8-16-11)4-2-9(1)14-6-5-12-13-14/h1-6,11H,7-8H2
• InChI Key: QSQRSOIDKOANKG-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)COC2=CC=C(C=C2)N3C=CN=N3
• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol
• CAS No.: 2411238-12-3

Description

1-[4-(Oxiran-2-ylmethoxy)phenyl]triazole is an organic compound that features a triazole ring attached to a phenyl group, which is further substituted with an oxirane (epoxide) moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[4-(Oxiran-2-ylmethoxy)phenyl]triazole typically involves the reaction of 4-(oxiran-2-ylmethoxy)benzyl chloride with sodium azide under suitable conditions to form the triazole ring. The reaction is usually carried out in a polar aprotic solvent such as dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the triazole ring.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent product quality and yield. The use of catalysts and optimized reaction conditions can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-[4-(Oxiran-2-ylmethoxy)phenyl]triazole can undergo various chemical reactions, including:

Oxidation: The epoxide ring can be opened under oxidative conditions to form diols.

Reduction: The triazole ring can be reduced to form corresponding amines.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic aromatic substitution can be carried out using reagents like bromine or nitric acid under acidic conditions.

Major Products Formed:

Oxidation: Formation of diols.

Reduction: Formation of amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

1-[4-(Oxiran-2-ylmethoxy)phenyl]triazole has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 1-[4-(Oxiran-2-ylmethoxy)phenyl]triazole involves its interaction with specific molecular targets, such as enzymes or receptors. The oxirane moiety can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modification of their activity. The triazole ring can also interact with metal ions or other biomolecules, further influencing the compound’s biological activity.

Comparison with Similar Compounds

• 2-[4-[[(2RS)-Oxiran-2-yl]methoxy]phenyl]acetamide
• 2-(4-{4-[4-(Oxiran-2-ylmethoxy)phenoxy]phenyl}phenoxymethyl)oxirane

Comparison: 1-[4-(Oxiran-2-ylmethoxy)phenyl]triazole is unique due to the presence of both the triazole ring and the oxirane moiety, which confer distinct chemical reactivity and biological activity. In comparison, similar compounds may lack one of these functional groups, resulting in different properties and applications.